Cas no 739364-97-7 (7-METHOXY-2,5-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID)

• Product Name: 7-METHOXY-2,5-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID
• CAS No: 739364-97-7
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 1767972
• PubChem ID: 49761514
• Update Time: 2025-04-21

7-METHOXY-2,5-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 7-METHOXY-2,5-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID
• SCHEMBL5068313
• KSTQFKHUASWVSA-UHFFFAOYSA-N
• AB63814
• DB-429136
• 7-Methoxy-2,5-dimethylpyrazolo[1,5-a]pyrimidine-6-carboxyli c acid
• DTXSID101168292
• 739364-97-7

• Inchi： 1S/C10H11N3O3/c1-5-4-7-11-6(2)8(10(14)15)9(16-3)13(7)12-5/h4H,1-3H3,(H,14,15)
• InChI Key： KSTQFKHUASWVSA-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=O)O)C(C)=NC2=CC(C)=NN21

Computed Properties

• Exact Mass: 221.08004122g/mol
• Monoisotopic Mass: 221.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.7Ų